Cas no 1451392-28-1 (3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid)

• Product Name: 3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid
• CAS No: 1451392-28-1
• MF: C₈H₉BClFO₄
• MW: 234.417065382004
• MDL: MFCD13181605
• CID: 4733017
• Update Time: 2025-05-18

3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid
• (3-Chloro-5-fluoro-4-(methoxymethoxy)phenyl)boronic acid
• BC001654
• Z1425

• MDL： MFCD13181605
• Inchi： 1S/C8H9BClFO4/c1-14-4-15-8-6(10)2-5(9(12)13)3-7(8)11/h2-3,12-13H,4H2,1H3
• InChI Key： FIVLKFXAIHOFFM-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1OCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid

3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic Acid: A Comprehensive Overview

The compound 3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid (CAS No. 1451392-28-1) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine, fluorine, and a methoxymethoxy group, along with a boronic acid functional group. The presence of these substituents makes it an ideal candidate for various chemical reactions, particularly in the realm of cross-coupling reactions, which are pivotal in modern drug discovery and materials engineering.

The methoxymethoxy group attached to the phenyl ring plays a crucial role in stabilizing the molecule and enhancing its reactivity. This substituent is known to facilitate the formation of stable intermediates during coupling reactions, making it highly sought after in the synthesis of complex organic molecules. Recent studies have highlighted the importance of such groups in improving the solubility and bioavailability of pharmaceutical compounds, further underscoring the significance of this compound in medicinal chemistry.

The boronic acid functional group is another key feature of this compound. Boronic acids are widely used as coupling partners in Suzuki-Miyaura cross-coupling reactions, which are essential for constructing biaryl structures—a common motif in many pharmaceutical agents. The ability of this compound to participate efficiently in such reactions has made it a valuable building block in the synthesis of diverse organic compounds, including potential drug candidates and advanced materials.

Recent advancements in synthetic methodology have further enhanced the utility of 3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid. Researchers have developed novel protocols for its synthesis, leveraging catalytic systems that improve reaction efficiency and selectivity. These innovations have not only streamlined the production process but also expanded its applicability across various fields, including polymer chemistry and electronic materials.

In terms of applications, this compound has found extensive use in the development of advanced materials with tailored electronic properties. Its ability to form stable covalent bonds with other aromatic systems makes it an ideal precursor for synthesizing conjugated polymers and low-dimensional materials. These materials hold promise for applications in optoelectronics, sensors, and energy storage devices.

The integration of chlorine and fluorine substituents into the phenyl ring imparts unique electronic properties to the molecule. Chlorine's electron-withdrawing effect enhances the reactivity of the boronic acid group, while fluorine's electronegativity contributes to improved stability and solubility. These characteristics make the compound highly versatile, enabling it to participate in a wide range of chemical transformations.

Moreover, recent studies have explored the use of 3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid in bioconjugation chemistry. Its ability to undergo selective coupling reactions with biomolecules has opened new avenues for its application in drug delivery systems and diagnostic agents. This emerging area of research highlights its potential as a versatile tool in biotechnology and medicine.

In conclusion, 3-Chloro-5-fluoro-4-(methoxymethoxy)phenylboronic acid (CAS No. 1451392-28-1) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with its versatile functional groups, positions it as a key player in advancing both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations across multiple disciplines is set to grow even further.